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Dermcidin (DCD) is a pivotal antimicrobial peptide constitutively secreted by eccrine sweat

glands, forming a crucial component of the innate immune defense on the skin surface.[1][2] In

individuals with atopic dermatitis (AD), a chronic inflammatory skin condition, a compromised

innate immune response is a key feature, rendering them more susceptible to microbial skin

infections.[3] A significant body of evidence points to a deficiency in dermcidin-derived

peptides in the sweat of AD patients as a contributing factor to this vulnerability.[3][4] This guide

provides a comprehensive comparison of dermcidin levels in atopic versus healthy skin,

supported by quantitative data, detailed experimental methodologies, and illustrations of the

relevant biological pathways and workflows.

Quantitative Analysis: A Tale of Two Skin Conditions
Studies consistently reveal a marked reduction in the concentration of dermcidin and its

proteolytically processed, active forms in the sweat of individuals with atopic dermatitis

compared to their healthy counterparts. This reduction is particularly pronounced in AD patients

with a history of recurrent bacterial or viral skin infections.[4]
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Analyte Healthy Controls
Atopic Dermatitis
(AD) Patients

Method of
Quantification

Total Dermcidin-

Derived Peptides

~70 µg/mL (forehead

sweat)[5]

Significantly

Reduced[4]

ELISA, SELDI-TOF-

MS

Dermcidin-1 (DCD-1)

1-20 µg/mL (average

10 µg/mL in sweat

from face, neck, or

chest)[5]

Significantly

Reduced[4]

ELISA, SELDI-TOF-

MS

DCD-1 and DCD-1L Normal Levels

Significantly lower in

patients with a history

of skin infections[4]

SELDI-TOF-MS

Experimental Protocols: A Closer Look at
Measurement
The accurate quantification of dermcidin in sweat is paramount for research in this field. The

following are detailed methodologies for sample collection and analysis.

Sweat Collection
Subject Preparation: Participants should avoid the use of topical corticosteroids on the

collection site for at least one week prior to sample collection.

Induction of Sweating: Sweating is induced via physical exercise (e.g., cycling on a

stationary bike) or by using a sauna.

Sample Collection: Sweat is collected from various skin sites (e.g., face, neck, chest) using a

sterile polypropylene cup.[6]

Sample Processing and Storage: Collected sweat is immediately centrifuged to remove any

cellular debris. The supernatant is then aliquoted and stored at -80°C for subsequent

analysis.

Enzyme-Linked Immunosorbent Assay (ELISA) Protocol
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This sandwich ELISA protocol provides a framework for the quantification of dermcidin in

sweat samples.

Plate Coating: A 96-well microplate is coated with 100 µL per well of a capture antibody (e.g.,

anti-human dermcidin mouse monoclonal antibody) diluted in coating buffer.[7] The plate is

sealed and incubated overnight at 4°C.

Washing: The coating solution is removed, and the plate is washed three times with 200 µL

per well of wash buffer (e.g., PBS with 0.05% Tween 20).

Blocking: Non-specific binding is blocked by adding 150 µL of blocking buffer (e.g., 1% BSA

in PBS) to each well and incubating for at least 2 hours at room temperature.[8]

Sample and Standard Incubation: After washing, 100 µL of appropriately diluted sweat

samples and dermcidin standards are added to the wells. The plate is covered and

incubated for 2.5 hours at room temperature or overnight at 4°C with gentle shaking.[9]

Detection Antibody Incubation: The plate is washed, and 100 µL of a biotinylated detection

antibody specific for dermcidin is added to each well. The plate is incubated for 1 hour at

room temperature with gentle shaking.[9]

Enzyme Conjugate Incubation: Following another wash step, 100 µL of streptavidin-HRP

conjugate is added to each well, and the plate is incubated for 45 minutes at room

temperature.[9]

Signal Development: The plate is washed for the final time, and 100 µL of TMB substrate

solution is added to each well. The plate is incubated in the dark for 30 minutes at room

temperature.[9]

Reaction Stoppage and Measurement: The reaction is stopped by adding 50 µL of stop

solution to each well.[9] The optical density is measured at 450 nm using a microplate

reader. Dermcidin concentrations in the samples are calculated from the standard curve.

SELDI-TOF-MS Protocol
Surface-Enhanced Laser Desorption/Ionization Time-of-Flight Mass Spectrometry (SELDI-TOF-

MS) is a high-throughput technique for profiling dermcidin-derived peptides.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1150715?utm_src=pdf-body
https://www.benchchem.com/product/b1150715?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19914015/
https://www.creative-diagnostics.com/direct-elisa-protocol.htm
https://www.benchchem.com/product/b1150715?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/technical-documents/protocol/protein-biology/elisa/elisa-protocols
https://www.benchchem.com/product/b1150715?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/technical-documents/protocol/protein-biology/elisa/elisa-protocols
https://www.sigmaaldrich.com/JP/ja/technical-documents/protocol/protein-biology/elisa/elisa-protocols
https://www.sigmaaldrich.com/JP/ja/technical-documents/protocol/protein-biology/elisa/elisa-protocols
https://www.sigmaaldrich.com/JP/ja/technical-documents/protocol/protein-biology/elisa/elisa-protocols
https://www.benchchem.com/product/b1150715?utm_src=pdf-body
https://www.benchchem.com/product/b1150715?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ProteinChip Array Selection: Different array surfaces, such as strong anion exchange

(SAX2), weak cation exchange (WCX2), and reversed-phase (H4), are used to selectively

capture peptides based on their physicochemical properties.[6]

Sample Preparation and Application: 1 µL of sweat is diluted in 4 µL of a suitable binding

buffer. The ProteinChip arrays are incubated with this mixture in a humid chamber for 30

minutes.[6]

Washing: The arrays are washed three times for five minutes each with the binding buffer,

followed by a final wash with water to remove salts and other interfering substances.[6]

Matrix Application: A saturated solution of sinapinic acid in 50% acetonitrile and 0.5%

trifluoroacetic acid is applied to the array spots and allowed to air-dry.[6]

Mass Spectrometry Analysis: The array is analyzed using a SELDI-TOF mass spectrometer.

The instrument is calibrated with known peptide standards. Data is collected and analyzed to

identify and semi-quantify peaks corresponding to various dermcidin-derived peptides.[3]

[10]
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Caption: Workflow for comparing dermcidin levels.

Dermcidin's Signaling Cascade in Keratinocytes
While dermcidin expression in sweat glands is constitutive, its processed peptides can actively

modulate the cutaneous immune environment by stimulating keratinocytes.
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Caption: DCD-1L signaling in keratinocytes.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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